Cas no 68020-78-0 (2,4-Pyrimidinediamine, 6-(3,6-dihydro-1(2H)-pyridinyl)-, 3-oxide)

2,4-Pyrimidinediamine, 6-(3,6-dihydro-1(2H)-pyridinyl)-, 3-oxide structure
68020-78-0 structure
Product Name:2,4-Pyrimidinediamine, 6-(3,6-dihydro-1(2H)-pyridinyl)-, 3-oxide
CAS No:68020-78-0
MF:C9H13N5O
MW:207.232420682907
CID:393806
PubChem ID:12824293
Update Time:2025-04-19

2,4-Pyrimidinediamine, 6-(3,6-dihydro-1(2H)-pyridinyl)-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyrimidinediamine, 6-(3,6-dihydro-1(2H)-pyridinyl)-, 3-oxide
    • 6-(3,6-dihydro-2H-pyridin-1-yl)-3-hydroxy-2-iminopyrimidin-4-amine
    • DTXSID00510770
    • 68020-78-0
    • SCHEMBL11272556
    • SCHEMBL11272888
    • OIVNFFKCPIQTJB-UHFFFAOYSA-N
    • 6-Amino-4-(3,6-dihydropyridin-1(2H)-yl)-2-iminopyrimidin-1(2H)-ol
    • 2,4-diamino-6-[3,6-dihydro-1(2H)-pyridyl]pyrimidine-3-oxide
    • SCHEMBL10719406
    • 2,4-diamino-6-[3,6-dihydro-1(2H)-pyridyl]-pyrimidine-3-oxide
    • Inchi: 1S/C9H13N5O/c10-7-6-8(12-9(11)14(7)15)13-4-2-1-3-5-13/h1-2,6,11,15H,3-5,10H2
    • InChI Key: ADSNTUKNIHVUSH-UHFFFAOYSA-N
    • SMILES: ON1C(=N)N=C(C=C1N)N1CC=CCC1

Computed Properties

  • Exact Mass: 207.11219
  • Monoisotopic Mass: 207.11201006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 88.9Ų

Experimental Properties

  • PSA: 95.11
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